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Compound of Interest

Compound Name: Cyclopropanecarboxylate

Cat. No.: B1236923

Proper management and disposal of cyclopropanecarboxylate and its derivatives are critical
for ensuring laboratory safety and environmental protection. Adherence to established
protocols minimizes risks associated with the chemical's hazardous properties. This guide
provides detailed, step-by-step procedures for the safe handling, storage, and disposal of
cyclopropanecarboxylate, tailored for research, scientific, and drug development
professionals.

Hazard Identification and Safety Profile

Cyclopropanecarboxylic acid and its esters are classified as hazardous materials. Key risks
include:

Corrosivity: Causes severe skin burns and eye damage.[1][2]

Flammability: The compound is a combustible or flammable liquid and vapor.[2][3] It should
be kept away from heat, sparks, open flames, and hot surfaces.[2][3][4][5]

Irritation: May cause irritation to the skin, eyes, and respiratory system.[3]

Toxicity: Harmful if swallowed.[2]

Physical and Chemical Properties

The following table summarizes key quantitative data for cyclopropanecarboxylic acid.
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Property Value

CAS Number 1759-53-1
Molecular Formula CaHeO2

Molecular Weight 86.09 g/mol
Appearance Colorless liquid
Boiling Point 182 -184 °C

Melting Point 14-17 °C

Flash Point 72 °C (closed cup)
Density 1.081 g/cm3 at 25 °C
Solubility Soluble in water

Source:[1][2][3]

Handling, Storage, and Personal Protective

Equipment (PPE)

Proper handling and storage procedures are essential to maintain a safe laboratory

environment.

Safe Handling Protocols

Work in a well-ventilated area to avoid inhaling vapor or mist.[1][2][4]

Keep the chemical away from all sources of ignition, including heat, sparks, and open

flames.[1][2]

Take measures to prevent the buildup of electrostatic charge.[1][4]

Do not eat, drink, or smoke when using this product.[4][5]

Wash hands and any exposed skin thoroughly after handling.[1][2][5]
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Storage Requirements

o Store in a cool, dry, and well-ventilated place.[1][3][5]

o Keep containers tightly closed and properly sealed.[1][2] If a container is opened, it must be
carefully resealed and kept upright to prevent leakage.[1][4]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[2][5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling cyclopropanecarboxylate:

o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield (8-inch minimum).

[1][2]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[5]

» Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2][5]

Accidental Release and Spill Containment

In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.

Spill Response Protocol

o Evacuate: Evacuate personnel from the immediate spill area.[1][4]
o Ventilate: Ensure the area is well-ventilated.[1][2][4]

o Eliminate Ignition Sources: Remove all sources of ignition from the area.[1][2][4] Use spark-
proof tools.[2]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
product to enter drains.[1][4][5]
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e Absorption: Absorb the spill with an inert material such as sand, earth, or vermiculite.[2]

e Collection: Collect the absorbed material using an electrically protected vacuum cleaner or
by wet-brushing.[1][4] Place the waste into a suitable, closed container for disposal.[1][2][4]

Proper Disposal Procedure

Disposal of cyclopropanecarboxylate must be conducted in compliance with all federal, state,
and local regulations.[2] Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste and ensuring its proper disposal.[6]

Step-by-Step Disposal Guide

o Waste Identification: Clearly identify the waste as "Cyclopropanecarboxylate” or
"Cyclopropanecarboxylic Acid". Note any contamination with other substances.

» Containerization: Place the waste material in a suitable, closed, and properly labeled
container.[1][4] The container should be compatible with the chemical and sealed to prevent
leaks.

e Labeling: Label the container with the chemical name, associated hazards (e.g., "Corrosive,"
"Flammable™), and the date of accumulation.

o Temporary Storage: Store the waste container in a designated, well-ventilated, and secure
area away from incompatible materials, pending disposal.

e Engage a Licensed Waste Disposal Service: Arrange for the collection and disposal of the
chemical waste through a licensed and approved waste disposal company.[5][7]

o Documentation: Maintain records of the disposal process, including manifests from the
disposal company, in accordance with institutional and regulatory requirements.
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Generated
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Step 3: Wear Appropriate PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdhfinechemical.com [cdhfinechemical.com]

2. westliberty.edu [westliberty.edu]

3. Methyl Cyclopropane Carboxylate: A Comprehensive Overview - Ketone Pharma
[ketonepharma.com]

e 4. chemicalbook.com [chemicalbook.com]
o 5. fishersci.com [fishersci.com]

e 6. fishersci.com [fishersci.com]

e 7. tcichemicals.com [tcichemicals.com]

 To cite this document: BenchChem. [Cyclopropanecarboxylate proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236923#cyclopropanecarboxylate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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